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Compound of Interest

2-(Methylsulfonyl)-10h-
Compound Name:
phenothiazine

Cat. No.: B131000

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and biological relevance of 2-(methylsulfonyl)-10H-phenothiazine, a key intermediate in the
synthesis of various pharmaceutical compounds.

Core Properties

2-(methylsulfonyl)-10H-phenothiazine is a phenothiazine derivative.[1][2] Its fundamental
properties are summarized below.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b131000?utm_src=pdf-interest
https://www.benchchem.com/product/b131000?utm_src=pdf-body
https://www.benchchem.com/product/b131000?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0933687.htm
https://www.pharmaffiliates.com/en/23503-68-6-2-methylsulfonyl-phenothiazine-pa203091000.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b131000?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)

CAS Number 23503-68-6 [1]I3]
2-methylsulfonyl-10H-

IUPAC Name o [3114]
phenothiazine

Molecular Formula C13H11NO2S:2 [311415][6]

Molecular Weight 277.36 g/mol [41051[7]
Solid. Color described as Light

Appearance [819]
Yellow to Green.

Boiling Point 524.1°C at 760 mmHg [10][11]

Density 1.363 g/cm3 [10][11]

Flash Point 270.8°C [10][11]

Refractive Index 1.653 [10][11]
Slightly soluble in Chloroform,

B DMSO, and Methanol.[12][13]

Solubility ) S [12][13][14]
Estimated water solubility is
0.0209 mg/ml.[14]
Store sealed in a dry place at

Storage [12]

room temperature.

Synthesis Protocol

A documented method for the synthesis of 2-(methylsulfonyl)-10H-phenothiazine involves a

Friedel-Crafts type reaction.[1]

Experimental Protocol

Materials:

e 1-(10H-phenothiazin-10-yl)ethanone

e Aluminum trichloride (AICI3)
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e Methanesulfonyl chloride (CHsSO:2Cl)
e Dichloromethane (CH2Cl2)

* Ice-cold water (H20)

e Anhydrous sodium sulfate (Na2S0a4)
e Hexane

o Ethyl acetate

Procedure:

o A mixture of aluminum trichloride (0.17 g, 1.24 mmol) and methanesulfonyl chloride (0.17
mL, 2.34 mmol) in 20 mL of dichloromethane is stirred for 15 minutes at 0°C.[1]

e To this mixture, 1-(10H-phenothiazin-10-yl)ethanone (0.30 g, 1.24 mmol) is added.[1]
e The reaction mixture is then stirred at room temperature for 24 hours.[1]

» Following the reaction period, the mixture is diluted with ice-cold water and extracted with
dichloromethane (3 x 20 mL).[1]

e The organic layers are combined, dried over anhydrous sodium sulfate, filtered, and
concentrated under reduced pressure.[1]

e The resulting crude product is purified by silica gel column chromatography using a
hexane/ethyl acetate (65:35, v/v) mixture as the eluent to yield the final product.[1]
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Reactants

1-(10H-phenothiazin-10-yl)ethanone Methanesulfonyl Chloride Aluminum Trichloride (Catalyst) Dichloromethane (Solvent)

Reaction & Work-up
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Caption: Synthesis workflow for 2-(methylsulfonyl)-10H-phenothiazine.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b131000?utm_src=pdf-body-img
https://www.benchchem.com/product/b131000?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b131000?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Biological Context and Signaling Pathways

2-(methylsulfonyl)-10H-phenothiazine serves as a crucial intermediate in the synthesis of the
antiemetic drug Metopimazine.[15] Metopimazine, a phenothiazine derivative, functions
primarily as a potent D2/D3 dopamine receptor antagonist.[15] Its mechanism of action also
involves antagonism of adrenergic alpha-1, histamine H1, and serotonin 5-HT2a receptors.[15]
This multi-receptor activity is believed to contribute to its antiemetic and gastroprokinetic
effects.[15] Unlike some other antiemetics, Metopimazine does not readily cross the blood-
brain barrier, suggesting a degree of peripheral selectivity.[15]
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Caption: Receptor antagonism pathway for related phenothiazine derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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